Cas no 1385454-37-4 (2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide)

• Product Name: 2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide
• CAS No: 1385454-37-4
• MF: C₁₃H₉Cl₂FN₂O₂S
• MW: 347.192163228989
• CID: 5452562
• PubChem ID: 71999383
• Update Time: 2025-06-29

2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1385454-37-4
• 2,6-Dichloro-5-fluoro-N-(3-methylsulfinylphenyl)pyridine-3-carboxamide
• Z1264704658
• AKOS016941217
• EN300-26596690
• 2,6-DICHLORO-5-FLUORO-N-(3-METHANESULFINYLPHENYL)PYRIDINE-3-CARBOXAMIDE
• 2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide

• Inchi： 1S/C13H9Cl2FN2O2S/c1-21(20)8-4-2-3-7(5-8)17-13(19)9-6-10(16)12(15)18-11(9)14/h2-6H,1H3,(H,17,19)
• InChI Key： GEISWJSWVVTJHW-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=C(F)C=C1C(NC1=CC=CC(S(C)=O)=C1)=O

Computed Properties

• Exact Mass: 345.9745823g/mol
• Monoisotopic Mass: 345.9745823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.59±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 474.7±45.0 °C(Predicted)
• pka: 8.98±0.70(Predicted)

Additional information on 2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide

Introduction to 2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide (CAS No. 1385454-37-4)

2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide, identified by its CAS number 1385454-37-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a pyridine core appended with various functional groups, which are strategically designed to modulate biological pathways and interactions. The presence of multiple substituents, including chloro, fluoro, and methylsulfinyl groups, imparts unique electronic and steric properties that make this molecule a promising candidate for further exploration in drug discovery.

The structural features of 2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide contribute to its potential as an intermediate or lead compound in the development of novel therapeutic agents. The pyridine ring is a versatile scaffold commonly found in many bioactive molecules, exhibiting interactions with biological targets such as enzymes and receptors. The chloro and fluoro substituents enhance the lipophilicity and metabolic stability of the compound, while the methylsulfinyl group introduces a polar moiety that can influence binding affinity and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting protein-protein interactions (PPIs), which play a crucial role in various disease mechanisms. The unique structural motif of 2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide makes it an attractive candidate for designing PPI modulators. Specifically, the combination of electron-withdrawing groups (chloro and fluoro) and a polar sulfonamide moiety allows for precise tuning of the compound's interaction with biological targets. This balance between hydrophobicity and hydrophilicity is essential for achieving high binding affinity and selectivity.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The fluoro group in 2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide is particularly noteworthy for its role in modulating electronic properties and improving binding interactions with biological targets. Additionally, the methylsulfinyl group contributes to the compound's solubility and polarity, making it more amenable to formulation as an oral or injectable therapeutic agent.

The synthesis of 2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic aromatic substitution (SNAr) reactions to introduce the chloro and fluoro substituents, followed by condensation reactions to form the pyridinecarboxamide linkage. The introduction of the methylsulfinyl group typically involves sulfonylation reactions using appropriate sulfonyl chlorides or sulfonyl fluorides in the presence of a base catalyst.

The pharmacological profile of 2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide has been extensively evaluated in vitro using various biochemical assays. Initial studies have demonstrated its potential as an inhibitor of specific enzymes or receptors involved in diseases such as cancer, inflammation, and neurological disorders. For instance, preliminary data suggest that this compound may interfere with the activity of kinases or other enzymes implicated in tumor growth and progression. Further investigations are warranted to elucidate its mechanism of action and assess its potential therapeutic efficacy.

The development of 2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide as a drug candidate aligns with current trends in pharmaceutical innovation, which emphasize the use of structurally diverse molecules with tailored properties. By leveraging computational methods such as molecular docking and virtual screening, researchers can rapidly identify potential binding partners and optimize lead compounds for improved efficacy and safety profiles. These approaches are particularly valuable for compounds like 2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide, which exhibit complex interactions with biological targets.

In conclusion,2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide (CAS No. 1385454-37-4) represents a promising scaffold for further development in drug discovery. Its unique structural features offer opportunities for designing novel therapeutic agents targeting various disease mechanisms. Ongoing research efforts are focused on optimizing its synthetic route, evaluating its pharmacological properties, and exploring its potential clinical applications. As our understanding of biological pathways continues to evolve,2,6-Dichloro-5-fluoro-N-[3-(methylsulfinyl)phenyl]-3-pyridinecarboxamide may play a significant role in the next generation of pharmaceutical innovations.